N-(4-(dimethylamino)phenyl)-2-(1-tosylpiperidin-2-yl)acetamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-[1-(4-methylphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H29N3O3S/c1-17-7-13-21(14-8-17)29(27,28)25-15-5-4-6-20(25)16-22(26)23-18-9-11-19(12-10-18)24(2)3/h7-14,20H,4-6,15-16H2,1-3H3,(H,23,26)
• InChI Key: RSERQOSCRAJMBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCCC2CC(=O)NC3=CC=C(C=C3)N(C)C
• Molecular Formula: C22H29N3O3S
• Molecular Weight: 415.6 g/mol

Description

N-(4-(dimethylamino)phenyl)-2-(1-tosylpiperidin-2-yl)acetamide, commonly known as DMT, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. DMT is a member of the piperidine family and is structurally similar to other compounds such as fentanyl and meperidine.

Scientific Research Applications

Chemistry and Synthetic Utility

N,N-Dimethylbenzamide and N,N-dimethylacetamide dimethyl acetals react with vicinal cis-diols to produce cyclic α-(dimethylamino)benzylidene and 1-(dimethylamino)ethylidene acetals. These compounds serve as temporary protecting groups for vicinal diols, facilitating indirect, selective benzoylation and acetylation. This illustrates the compound's utility in synthetic chemistry, especially in modifying and protecting functional groups during complex organic syntheses (Hanessian & Moralioglu, 1972).

Improvement and Synthesis Techniques

The synthesis of related compounds from m-nitro acetophenone through reduction, acetylation, ethylation, and condensation demonstrates technical advancements in synthesis methods. These improvements offer simplified, cost-effective, and scalable production processes, which are crucial for pharmaceutical manufacturing and research (Gong Fenga, 2007).

Antimicrobial and Antimycobacterial Actions

Research on bis(3,5-dimethylpiperidinyl)-1,3,5-triazinyl)-N-(phenyl/benzothiazolyl)-acetamides explores their antimicrobial and antimycobacterial properties. These compounds, synthesized via Suzuki cross-coupling reaction, displayed significant activity against various bacteria, fungi, and Mycobacterium tuberculosis, highlighting their potential as novel antimicrobial agents (Patel et al., 2012).

Protection Against Chilling Injury in Plants

Mefluidide, chemically related to the subject compound, has been found to protect chilling-sensitive plants like cucumber and corn from chilling injury. This property indicates the potential agricultural applications of such compounds in enhancing crop resilience to temperature stress (Tseng & Li, 1984).